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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1265673 Get Quote

An In-depth Technical Guide to the Toxicological Data and Safety Handling of 3-Bromo-4-
hydroxybenzaldehyde

This guide provides comprehensive toxicological information and safety handling procedures

for 3-Bromo-4-hydroxybenzaldehyde (CAS No. 2973-78-6). It is intended for researchers,

scientists, and professionals in drug development who may handle this compound. The

information is compiled from various safety data sheets and chemical databases.

Toxicological Data
Detailed quantitative toxicological data such as LD50 and LC50 values for 3-Bromo-4-
hydroxybenzaldehyde are not readily available in the public domain.[1][2] The primary

toxicological information is derived from its hazard classifications under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[3]

The compound is classified as causing skin irritation, serious eye irritation, and potential

respiratory irritation.[1][3][4][5]

Table 1: GHS Hazard Classification for 3-Bromo-4-hydroxybenzaldehyde
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Hazard Class Category
GHS Hazard
Statement
Code

Hazard
Statement

Source(s)

Skin

Corrosion/Irritatio

n

2 H315
Causes skin

irritation
[1][3]

Serious Eye

Damage/Eye

Irritation

2A H319
Causes serious

eye irritation
[1][3]

Specific Target

Organ Toxicity

(Single

Exposure) -

Respiratory

System

3 H335

May cause

respiratory

irritation

[1][3][6]

There is no data available to classify 3-Bromo-4-hydroxybenzaldehyde for germ cell

mutagenicity, carcinogenicity, or reproductive toxicity.[1]

Safety and Handling
Due to its hazardous properties, strict safety protocols must be followed when handling 3-
Bromo-4-hydroxybenzaldehyde.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment should be worn to minimize exposure.[1][6]

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to EN166 (EU) or NIOSH (US) standards.[7][8]

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and a laboratory coat or

other protective clothing are necessary to prevent skin contact.[6][9]
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Respiratory Protection: If handling in a poorly ventilated area or if dust is generated, a

NIOSH-approved respirator (such as an N95 dust mask) should be used.[6][9]

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhaling dust.[1][7] Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly

after handling.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4] The

compound may be moisture-sensitive.[1]

Fire and Explosion Hazards
Flash Point: 82°C (lit.)

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish fires.[7]

Hazardous Combustion Products: Thermal decomposition may produce carbon monoxide,

carbon dioxide, and hydrogen bromide gas.[10]

First Aid Measures
Immediate medical attention is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][7] Seek medical attention.[1]

Skin Contact: In case of contact, immediately flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated clothing and shoes.[1][7] Get medical advice

if skin irritation occurs.[4]

Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration.[1][7] If

breathing is difficult, give oxygen.[7] Seek medical attention.[1]

Ingestion: Do NOT induce vomiting.[7] Clean mouth with water and drink plenty of water

afterwards.[1] Never give anything by mouth to an unconscious person.[7] Seek medical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/516775
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_2_hydroxybenzaldehyde.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/68341.pdf
https://pim-resources.coleparmer.com/sds/68341.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://wap.guidechem.com/msds/2973-78-6.html
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/68341.pdf
https://www.fishersci.com/store/msds?partNumber=SB01132EE&productDescription=4-BROMOBENZALDEHYDE+50GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/68341.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/68341.pdf
https://wap.guidechem.com/msds/2973-78-6.html
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/68341.pdf
https://pim-resources.coleparmer.com/sds/68341.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/68341.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/68341.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


attention.[1]

Experimental Protocols
Specific experimental protocols for the toxicological assessment of 3-Bromo-4-
hydroxybenzaldehyde are not detailed in the available literature. However, the assessment of

its primary hazards—skin and eye irritation—would typically follow standardized guidelines,

such as those established by the Organisation for Economic Co-operation and Development

(OECD).

General Protocol for Skin Irritation Assessment (based on OECD Guideline 404):

Test System: Typically, the test is conducted on healthy young adult albino rabbits.

Application: A small amount (e.g., 0.5 g) of the test substance is applied to a small area of

shaved skin.

Observation: The application site is observed for signs of erythema (redness) and edema

(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The reactions are scored according to a standardized grading system.

Classification: The substance is classified as a skin irritant based on the severity and

persistence of the observed skin reactions.

General Protocol for Eye Irritation Assessment (based on OECD Guideline 405):

Test System: The test is usually performed on healthy young adult albino rabbits.

Application: A small amount (e.g., 0.1 mL or 0.1 g) of the test substance is instilled into the

conjunctival sac of one eye of the animal.

Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,

and chemosis (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours) after

instillation.

Scoring: The ocular lesions are scored using a standardized system.
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Classification: The substance is classified as an eye irritant based on the nature and severity

of the eye damage, as well as its reversibility.

In vitro and ex vivo methods are also increasingly used as alternatives to animal testing for

assessing skin and eye irritation potential.

Visualizations
The following diagrams illustrate key safety workflows and information for 3-Bromo-4-
hydroxybenzaldehyde.

GHS Hazard Classification for 3-Bromo-4-hydroxybenzaldehyde

Hazard Statements

Pictogram

3-Bromo-4-hydroxybenzaldehyde

Signal Word: Warning Exclamation Mark

H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Classification.
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Chemical Spill Response Workflow

Spill Occurs

Alert personnel and evacuate area

Assess the spill
(Identify substance, estimate quantity)

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the spill
(Use absorbent material for liquids,

cover solids to prevent dust)

Clean up the spill
(Sweep up solid, absorb liquid)

Place waste in a sealed container
for hazardous waste disposal

Decontaminate the area and equipment

Report the incident

Workflow Complete

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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First Aid for 3-Bromo-4-hydroxybenzaldehyde Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact

Eye Contact

Inhalation

Ingestion

Flush with soap and water for 15+ min.
Remove contaminated clothing.

Rinse with water for 15+ min.
Remove contact lenses if possible.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid Procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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